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Compound of Interest

Compound Name: 3-Chloro-1,2-benzisoxazole

Cat. No.: B094866

Essential Safety and Handling Guide for 3-
Chloro-1,2-benzisoxazole

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Chloro-1,2-benzisoxazole (CAS No. 16263-52-8) in a laboratory
setting. It is intended for researchers, scientists, and professionals in drug development to
ensure safe handling and minimize exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Chloro-1,2-benzisoxazole is classified as a skin irritant and may cause respiratory irritation.
[1] Proper selection and use of PPE are critical to prevent exposure.

Summary of Required Personal Protective Equipment
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PPE Category Specification Purpose

Chemical-resistant gloves )
) o To prevent skin contact and
Hand Protection (e.g., Nitrile, Neoprene) o
) irritation.
inspected before use.

Safety glasses with side-
) ) ) To protect eyes from splashes
Eye Protection shields or chemical safety

goggles.

or dust.

) To protect skin and personal
Skin and Body Laboratory coat. ) o
clothing from contamination.

Use in a well-ventilated area or

under a chemical fume hood. A ) )
_ _ To prevent inhalation and
Respiratory NIOSH-approved respirator ) o
. . respiratory tract irritation.
may be required for high

concentrations or spills.
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Hazard Assessment

Identify Chemical:
3-Chloro-1,2-benzisoxazole

4

Review Safety Data Sheet (SDS)

Y

Hazards Identified:
- Skin Irritant
- Respiratory Irritant

Prevents Protects Prevents Prevents
Skin Contact /' Clothing/Skin \Inhalation Eye Contact

PE Selection \
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Operational Plan for Safe Handling

Adherence to a strict operational protocol is essential for minimizing the risk of exposure when
working with 3-Chloro-1,2-benzisoxazole.

Step-by-Step Handling Procedure:

e Preparation:

o

Ensure a chemical fume hood is operational and available.

o

Verify that an emergency eyewash station and safety shower are accessible.

o

Gather all necessary PPE and inspect it for integrity.

[¢]

Prepare all necessary equipment and reagents before handling the chemical.

» Handling:

o

Conduct all work with 3-Chloro-1,2-benzisoxazole within a certified chemical fume hood.

o

Wear all required PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

[2](3]

o

Avoid the formation of dust and aerosols.[4]

[¢]

Wash hands thoroughly after handling, even if gloves were worn.[2][4]
» Storage:

o Store 3-Chloro-1,2-benzisoxazole in a tightly closed container in a dry, cool, and well-
ventilated area.[2][3]

o Keep it away from incompatible materials such as strong oxidizing agents.

Emergency and Disposal Plan

Proper procedures for managing spills and disposing of waste are crucial for laboratory and
environmental safety.
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Spill Response Protocol:
o Evacuate: Immediately evacuate the affected area in case of a significant spill.
e Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain
the substance.[5]

o Collect: Carefully sweep or scoop up the absorbed material into a suitable, sealed container
for disposal.[3][4]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap
and water.

» Dispose: Dispose of the contaminated materials as hazardous waste.[5]
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Waste Disposal Plan:
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o Waste Segregation: All materials contaminated with 3-Chloro-1,2-benzisoxazole, including
unused product, contaminated labware, and PPE, must be treated as hazardous waste.[5]

» Containerization: Collect waste in clearly labeled, sealed, and chemically resistant
containers.[4][5]

o Labeling: Label waste containers with "Hazardous Waste," the full chemical name "3-Chloro-
1,2-benzisoxazole,” and the associated hazards.[5]

» Disposal: Dispose of the hazardous waste through a licensed environmental disposal
company, following all local, state, and federal regulations.[3][4] Do not dispose of it down
the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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